![molecular formula C18H20N2O2 B368407 2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol CAS No. 941507-60-4](/img/structure/B368407.png)
2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol
Description
“2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol” is a chemical compound with the molecular formula C18H20N2O2 and a molecular weight of 296.36 . It is also known by its CAS number 941507-60-4 .
Molecular Structure Analysis
The molecular structure of “2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol” consists of a benzimidazole ring attached to an ethanol group and a 4-methylphenoxyethyl group . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The predicted boiling point of “2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol” is 522.5±40.0 °C, and its predicted density is 1.16±0.1 g/cm3 . Its pKa is predicted to be 14.63±0.10 .Mechanism of Action
Target of Action
The primary targets of the compound “2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol” are currently unknown. The compound belongs to the class of organic compounds known as phenol ethers . These are aromatic compounds containing an ether group substituted with a benzene ring .
Mode of Action
It is known that phenol ethers can interact with various biological targets due to their aromatic nature and ether group . The ether group can form hydrogen bonds with biological targets, while the aromatic ring can participate in π-π stacking interactions, which can stabilize the binding of the compound to its targets .
Biochemical Pathways
Phenol ethers can potentially affect various biochemical pathways due to their ability to interact with different biological targets .
Pharmacokinetics
The aromatic ring can undergo various metabolic reactions, which can affect the compound’s metabolism and excretion .
Result of Action
It has been shown that compounds with similar structures can induce apoptosis, a process of programmed cell death, in cancer cells. They have also been shown to inhibit the growth of bacteria and viruses, suggesting their potential use as antibacterial and antiviral agents.
properties
IUPAC Name |
2-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-14-6-8-15(9-7-14)22-13-11-20-17-5-3-2-4-16(17)19-18(20)10-12-21/h2-9,21H,10-13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZPMSCAFFCLWLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}ethanol | |
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